N-(4-(benzyloxy)benzyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide

• IUPAC Name: N-[(4-phenylmethoxyphenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide
• InChI: InChI=1S/C25H26N2O3/c28-25(18-30-24-14-15-26-23-9-5-4-8-22(23)24)27-16-19-10-12-21(13-11-19)29-17-20-6-2-1-3-7-20/h1-3,6-7,10-15H,4-5,8-9,16-18H2,(H,27,28)
• InChI Key: LFMDIMTZZYCIQV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NC=CC(=C2C1)OCC(=O)NCC3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C25H26N2O3
• Molecular Weight: 402.5 g/mol

Description

N-(4-(benzyloxy)benzyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide, also known as TQ-BAA, is a synthetic compound that has shown potential in scientific research applications. It is a complex molecule that requires a specific synthesis method to produce.

Scientific Research Applications

Novel Synthesis and Antimicrobial Activity

Research has demonstrated the synthesis of derivatives similar to the compound , focusing on antimicrobial activities. For instance, a study reported the synthesis of 4-benzylidene-2-((1-phenyl-3,4-dihydroisoquinoline-2(1H)-yl)methyl)oxazol-5(4H)-one derivatives, which were evaluated for their antibacterial activities, indicating that certain substitutions, such as bromine, enhance the activity profile (Rao et al., 2020).

Antitumor Activity and Molecular Docking

Another study focused on the antitumor activity of 3-benzyl-substituted-4(3H)-quinazolinones, showcasing broad-spectrum antitumor activity. This suggests the potential of similar compounds in cancer treatment, supported by molecular docking studies to understand their interactions with biological targets (Al-Suwaidan et al., 2016).

Synthesis and Structural Aspects

Research on the synthesis of N-substituted benzyl-2-(3',5'-dimethyl-4'-hydroxyphenyl) acetamides, which are crucial intermediates for the synthesis of tetrahydroisoquinolines, highlights the importance of these compounds in chemical synthesis. Such studies provide insights into efficient synthesis routes and the structural aspects of related compounds (Raju, 2008).

Fluorescence and Inclusion Compounds

The structural and fluorescence properties of amide-containing isoquinoline derivatives were studied, indicating their potential use in developing materials with novel optical properties. This research offers a foundation for exploiting these compounds in sensors and imaging applications (Karmakar et al., 2007).

PET Imaging Applications

A distinct application area is in positron emission tomography (PET) imaging, where derivatives have been evaluated for their potential in imaging studies, particularly in identifying translocator protein expression in brain tissues. Such studies are crucial for understanding and diagnosing neurological conditions (Yui et al., 2010).